![molecular formula C16H19N3O2 B2586260 2-phenyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide CAS No. 1448125-80-1](/img/structure/B2586260.png)
2-phenyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide
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Description
2-phenyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide, also known as THPPA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects and has been investigated for its mechanism of action, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Synthesis and Structural Characterization
- Novel Coordination Complexes and Antioxidant Activity : Pyrazole-acetamide derivatives have been synthesized and used to construct Co(II) and Cu(II) coordination complexes. These complexes were characterized using various spectroscopic techniques and X-ray crystallography, revealing their supramolecular architectures and significant antioxidant activities (Chkirate et al., 2019).
- Crystal Structure and Characterization : The crystal structure of 2-phenyl-N-(pyrazin-2-yl)acetamide was determined, highlighting the importance of intermolecular hydrogen bonding in forming a two-dimensional network (Nayak et al., 2014).
- Unexpected Synthesis of Novel 2-pyrone Derivatives : Research has led to the synthesis of new compounds characterized by single crystal X-ray diffraction, offering insights into the intermolecular interactions within crystal packing (Sebhaoui et al., 2020).
Biological Activities and Applications
- Antimicrobial Activities of Thiazole Derivatives : A study synthesized novel thiazoles with pyrazole moieties and evaluated their antimicrobial activities, showing significant potential against various bacterial and fungal strains (Saravanan et al., 2010).
- Design, Synthesis, and Biological Evaluation : A specific acetamide derivative was synthesized and showed notable DPPH radical scavenging activity, along with analgesic and anti-inflammatory activities, demonstrating its potential as a multifunctional agent (Nayak et al., 2014).
- Chemoselective Acetylation for Antimalarial Drug Synthesis : Research on N-(2-hydroxyphenyl)acetamide, an intermediate in antimalarial drug synthesis, explored chemoselective monoacetylation, providing a foundation for efficient drug synthesis processes (Magadum & Yadav, 2018).
properties
IUPAC Name |
N-[1-(oxan-4-yl)pyrazol-4-yl]-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O2/c20-16(10-13-4-2-1-3-5-13)18-14-11-17-19(12-14)15-6-8-21-9-7-15/h1-5,11-12,15H,6-10H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWHIJSHPOWBHIJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1N2C=C(C=N2)NC(=O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-phenyl-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)acetamide |
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